C12-iE-DAP

• Molecular Formula: C24H43N3O8
• Molecular Weight: 501.6 g/mol
• InChI: InChI=1S/C24H43N3O8/c1-2-3-4-5-6-7-8-9-10-14-20(28)27-19(24(34)35)15-16-21(29)26-18(23(32)33)13-11-12-17(25)22(30)31/h17-19H,2-16,25H2,1H3,(H,26,29)(H,27,28)(H,30,31)(H,32,33)(H,34,35)/t17?,18?,19-/m1/s1
• InChIKey: KEOKIKNGKDOHGH-CTWPCTMYSA-N

C12-iE-DAP Specifications & Identity

C12-iE-DAP (Lauroyl-γ-D-glutamyl-meso-diaminopimelic acid, CAS 1269619-57-9) is a chemically synthesized, acylated derivative of the iE-DAP dipeptide that functions as a potent and selective agonist of the intracellular pattern recognition receptor NOD1 (CARD4) [1]. The compound belongs to the NOD-like receptor (NLR) ligand class and represents the minimal peptidoglycan motif (γ-D-Glu-mDAP) found in Gram-negative and select Gram-positive bacteria, modified by addition of a lauroyl (C12) fatty acyl chain to the glutamic acid residue to enhance membrane permeability and potency [2]. Commercial preparations are supplied as lyophilized powder (MW 501.61 g/mol, formula C₂₄H₄₃N₃O₈) and are typically validated by functional testing in HEK-Blue™ NOD1 reporter cells, with endotoxin contamination excluded via HEK-Blue™ TLR2/TLR4 counter-screens [1].

Pathway Studies NOD1-selective agonist for NF-κB and MAPK signaling interrogation

Cell Permeability Lauroyl (C12) acylated dipeptide for enhanced intracellular delivery

Human Cell Research Well-characterized NOD1 activation in human cell lines and primary cells

• [1] InvivoGen. C12-iE-DAP — NOD1 Agonist Product Page. Catalog # tlrl-c12dap. Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source
• [2] IUPHAR/BPS Guide to Pharmacology. C12-iE-DAP Ligand Page. Ligand ID: 9508. Available at: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?ligandId=9508 (accessed 2026). View Source

Why C12-iE-DAP Cannot Be Substituted

NOD1 agonists are not functionally interchangeable despite sharing the iE-DAP recognition motif. The potency, species specificity, isomeric composition, and formulation characteristics differ substantially across in-class compounds. C12-iE-DAP achieves NOD1 activation at concentrations 100- to 1000-fold lower than the non-acylated parent iE-DAP due to its lauroyl chain, which critically enhances transmembrane delivery [1]. Conversely, C14-Tri-LAN-Gly, while ~10-fold more potent on murine NOD1, is a single diastereoisomer with distinct physicochemical properties versus the mixed L/D isomer composition of C12-iE-DAP, leading to divergent dose-response relationships [2]. Tri-DAP lacks the lipophilic acyl modification entirely and exhibits substantially weaker potency in cell-based assays. These differences preclude direct molar substitution without complete re-optimization of dose-response, timing, and cell-type parameters [1].

iE-DAP Non-acylated parent dipeptide may require 100- to 1000-fold more material and insufficient intracellular NOD1 engagement in low-permeability cells.

C14-Tri-LAN-Gly Single diastereoisomer with distinct murine potency; mixed L/D isomer composition of C12-iE-DAP leads to divergent dose-response profiles.

Tri-DAP Lacks lipophilic acyl chain; substantially weaker cell-based activity limits direct molar substitution without re-optimization.

• [1] InvivoGen. C12-iE-DAP — NOD1 Agonist Technical Datasheet. Catalog # tlrl-c12dap. States: 'C12-iE-DAP stimulates specifically NOD1 at concentrations 100- to 1000-fold lower than the original iE-DAP.' Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source
• [2] InvivoGen. C14-Tri-LAN-Gly — NOD1 Agonist Product Page. Catalog # tlrl-ctlg. States: 'C14-Tri-LAN-Gly has the advantage of being a single diastereoisomer, as opposed to other synthetic NOD1 agonists which are a mixture of L and D isomers.' Available at: https://www.invivogen.com/c14-tri-lan-gly (accessed 2026). View Source

C12-iE-DAP Quantitative Differentiation

Potency Advantage Over iE-DAP

C12-iE-DAP activates NOD1 at concentrations 100- to 1000-fold lower than the non-acylated parent compound iE-DAP, as stated in the manufacturer's validated product specification [1]. A direct quantitative example from an independent in vivo liver ischemia-reperfusion study demonstrates that the working concentration in vitro was 100 ng/mL for C12-iE-DAP versus 1 µg/mL for iE-DAP — a 10-fold lower concentration — while in vivo dosing was 3.3 mg/kg for C12-iE-DAP versus 5 mg/kg for iE-DAP [2]. This potency differential is attributed to the lauroyl (C12) fatty acyl modification, which enhances cell membrane permeability of the otherwise poorly membrane-permeant dipeptide [1].

vs. iE-DAP

Head-to-head

10-fold lower in vitro (100 ng/mL vs 1 µg/mL); 1.5-fold lower in vivo (3.3 vs 5 mg/kg)

Enables efficient NOD1 engagement at reduced compound usage

Vendor specification range: 100- to 1000-fold lower

Evidence Dimension	Effective concentration for NOD1-mediated NF-κB activation
Target Compound Data	C12-iE-DAP: 100 ng/mL (in vitro); 3.3 mg/kg (in vivo, murine liver IR model)
Comparator Or Baseline	iE-DAP: 1 µg/mL (in vitro); 5 mg/kg (in vivo, same murine liver IR model)
Quantified Difference	C12-iE-DAP requires 10‑fold lower concentration in vitro and approximately 1.5‑fold lower dose in vivo; vendor specification ranges from 100‑fold to 1000‑fold lower across assay systems
Conditions	In vitro: hepatocyte/endothelial cell stimulation; in vivo: murine liver ischemia-reperfusion model (Nod1 WT mice); HEK-Blue™ NOD1 reporter cells for vendor specification

Why This Matters

Procurement of the non-acylated iE-DAP would require 10- to 1000-fold more compound per experiment and may fail to achieve sufficient intracellular NOD1 engagement in cell types with low passive permeability, making C12-iE-DAP the operationally effective choice for most in vitro NOD1 studies.

• [1] InvivoGen. C12-iE-DAP — NOD1 Agonist Product Page. 'C12-iE-DAP stimulates specifically NOD1 at concentrations 100- to 1000-fold lower than the original iE-DAP.' Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source
• [2] Gracia-Sancho J et al. (2019) Nucleotide-binding oligomerization domain 1 (NOD1) modulates liver ischemia reperfusion through the expression adhesion molecules. J Hepatol 70(6):1159-1169. States: 'The natural ligand iE-DAP (1 µg/ml in vitro and 5 mg/kg in vivo) and its derivative C12-iE-DAP (100 ng/ml in vitro and 3.3 mg/kg in vivo).' View Source

EC50 Comparison with Constrained Analogs

In a standardized HEK-Blue™ NOD1 reporter assay (20 h incubation, SEAP readout), C12-iE-DAP exhibited an EC50 of 170 ± 37.6 nM, serving as the positive control benchmark against a panel of conformationally constrained iE-DAP derivatives [1]. The most potent constrained analog, SZZ-38, achieved an EC50 of 46 ± 5.1 nM, representing an approximately 3.7-fold improvement in potency over C12-iE-DAP [1]. This head-to-head dataset establishes C12-iE-DAP as the calibrated reference standard for NOD1 agonist screening and confirms that while more potent analogs exist in exploratory chemistry programs, C12-iE-DAP remains the commercially available, widely validated reference agonist with a well-characterized EC50 in the sub-micromolar range.

HEK-Blue™ EC50

Head-to-head

170 ± 37.6 nM (NF-κB/SEAP, 20 h)

Calibrated reference standard for NOD1 agonist screening

3.7-fold less potent than constrained analog SZZ-38 (46 nM)

Evidence Dimension	NOD1 EC50 in HEK-Blue™ reporter cell line (NF-κB/SEAP endpoint)
Target Compound Data	C12-iE-DAP EC50 = 170 ± 37.6 nM; NOD1 activity at 1 µM = 7.20 ± 0.56 fold over DMSO control
Comparator Or Baseline	SZZ-38 (constrained analog): EC50 = 46 ± 5.1 nM; SZZ-39: EC50 = 162 ± 11.6 nM; SZZ-40: EC50 = 686 ± 12.5 nM; SZZ-41: EC50 = 127 ± 16.8 nM
Quantified Difference	C12-iE-DAP is 3.7-fold less potent than SZZ-38 (170 vs 46 nM); approximately equipotent to SZZ-39 and SZZ-41; 4-fold more potent than SZZ-40
Conditions	HEK-Blue™ NOD1 cells; 20 h incubation; SEAP activity measured; 8-point dose-response (0.1 nM – 10 µM); means ± SEM of 4 independent experiments

Why This Matters

For users establishing a NOD1 agonist dose-response in their own system, the 170 nM EC50 provides a quantitative calibration point that allows direct comparison with published literature and rational selection between C12-iE-DAP and newer, less validated constrained analogs.

• [1] Guzelj S, Jakopin Ž (2022) Nucleotide-Binding Oligomerization Domain 1/Toll-Like Receptor 4 Co-Engagement Promotes Non-Specific Immune Response Against K562 Cancer Cells. Front Pharmacol 13:920928. Table 1: C12-iE-DAP EC50 = 170 ± 37.6 nM; SZZ-38 EC50 = 46 ± 5.1 nM. View Source

Murine NOD1 Potency vs. C14-Tri-LAN-Gly

For experiments requiring murine NOD1 activation, C14-Tri-LAN-Gly demonstrates approximately 10-fold greater potency than C12-iE-DAP, as established by comparative dose-response analysis in HEK-Blue™ mNOD1 reporter cells [1]. While C14-Tri-LAN-Gly activates both human and murine NOD1, its potency advantage is most pronounced on the murine receptor (~10-fold over C12-iE-DAP and ~100-fold over Tri-DAP) [1]. This species-dependent potency differential means that C12-iE-DAP is the more appropriate benchmark agonist for human NOD1 studies or for experiments where balanced human/murine cross-reactivity is required, whereas C14-Tri-LAN-Gly should be prioritized for murine-focused in vivo models.

vs. C14-Tri-LAN-Gly (mNOD1)

Head-to-head

~10-fold lower potency on murine NOD1

C12-iE-DAP suits human NOD1 or cross-species comparative studies

Both activate human NOD1 comparably

Evidence Dimension	Potency on murine NOD1 (HEK-Blue™ mNOD1 reporter assay; NF-κB/SEAP endpoint)
Target Compound Data	C12-iE-DAP: reference potency on mNOD1 (quantified as ~10-fold less potent than C14-Tri-LAN-Gly)
Comparator Or Baseline	C14-Tri-LAN-Gly: ~10-fold more potent than C12-iE-DAP on mNOD1; ~100-fold more potent than Tri-DAP on mNOD1
Quantified Difference	C14-Tri-LAN-Gly exhibits ~10-fold lower EC50 than C12-iE-DAP on murine NOD1; both compounds activate human NOD1 comparably
Conditions	HEK-Blue™ hNOD1 and HEK-Blue™ mNOD1 cells; 0.1 ng/mL – 10 µg/mL dose range; overnight incubation; QUANTI-Blue™ SEAP detection (OD 630 nm)

Why This Matters

Investigators designing murine in vivo NOD1 activation studies should consider whether the ~10-fold potency gain of C14-Tri-LAN-Gly justifies its use over C12-iE-DAP; for human-cell-based studies or cross-species comparative work, C12-iE-DAP remains the reference standard with more extensive literature precedent.

• [1] InvivoGen. C14-Tri-LAN-Gly — NOD1 Agonist Product Page. 'While it activates both human and murine NOD1, it is the agonist of choice for murine NOD1 as it exhibits a ~10-fold better potency than the C12-iE-DAP and a ~100-fold better potency than the Tri-DAP.' Available at: https://www.invivogen.com/c14-tri-lan-gly (accessed 2026). View Source

Isomeric Composition: Mixed vs. Single Diastereoisomer

C12-iE-DAP is chemically synthesized and supplied as a mixture of Lauroyl-γ-D-Glu-D-mDAP and Lauroyl-γ-D-Glu-L-mDAP diastereoisomers [1]. In contrast, C14-Tri-LAN-Gly is produced as a single diastereoisomer [2]. This compositional difference has practical implications: the mixed-isomer nature of C12-iE-DAP means that the effective concentration of the biologically active isomer at the NOD1 binding site depends on the stereochemical preference of the receptor. While the mixed preparation has been extensively validated and produces consistent dose-response curves across thousands of published experiments, users requiring absolute isomeric definition for crystallography, binding kinetics, or regulatory-facing pharmacology should consider whether a single-isomer comparator is more appropriate for their specific endpoint [2].

Isomeric Composition

Class-level

Mixture of L- and D-mDAP diastereoisomers

Batch-consistent mixed isomer; single-isomer alternatives available for structural studies

Validated in extensive literature across multiple readouts

Evidence Dimension	Diastereoisomeric composition of commercial NOD1 agonist preparations
Target Compound Data	C12-iE-DAP: mixture of Lauroyl-γ-D-Glu-D-mDAP and Lauroyl-γ-D-Glu-L-mDAP
Comparator Or Baseline	C14-Tri-LAN-Gly: single diastereoisomer (meso-lanthionine-based tripeptide with defined stereochemistry)
Quantified Difference	Not quantified as a potency metric; compositional difference affects batch-to-batch isomeric ratio consistency and potential stereospecific binding kinetics
Conditions	Synthetic chemistry specification per manufacturer Certificate of Analysis

Why This Matters

For most NOD1 activation studies, the mixed-isomer C12-iE-DAP has proven sufficient and reproducible; for structural biology or detailed pharmacological profiling, a single-isomer preparation such as C14-Tri-LAN-Gly may offer more interpretable binding data.

• [1] InvivoGen. C12-iE-DAP — NOD1 Agonist Product Page. 'C12-iE-DAP is a mixture of Lauroyl-γ-D-Glu-D-mDAP and Lauroyl-γ-D-Glu-L-mDAP.' Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source
• [2] InvivoGen. C14-Tri-LAN-Gly — NOD1 Agonist Product Page. 'C14-Tri-LAN-Gly has the advantage of being a single diastereoisomer, as opposed to other synthetic NOD1 agonists which are a mixture of L and D isomers.' Available at: https://www.invivogen.com/c14-tri-lan-gly (accessed 2026). View Source

Salt Form Solubility: Hydrochloride vs. Free Form

C12-iE-DAP is commercially available in two forms: the free form (lyophilized, solubility ~1 mg/mL in DMSO) [1] and the hydrochloride salt (C12-iE-DAP HCl, MW 538.07, solubility 100 mg/mL in DMSO) . This 100-fold difference in DMSO solubility has direct practical consequences for stock solution preparation, especially for in vivo dosing or high-concentration in vitro stimulation protocols. The hydrochloride salt enables preparation of 185.85 mM stock solutions versus approximately 2 mM for the free form, substantially reducing the volume of DMSO introduced into cell culture or animal dosing vehicles . Users procuring C12-iE-DAP for experiments requiring high ligand concentrations or minimal solvent exposure should specifically select the hydrochloride salt form.

Salt Form Solubility

Specification review

HCl salt: 100 mg/mL DMSO; free form: ~1 mg/mL

Enables high-concentration stock preparation for in vivo or microinjection protocols

~100-fold difference; confirm salt identity on Certificate of Analysis

Evidence Dimension	DMSO solubility (stock solution concentration capacity)
Target Compound Data	C12-iE-DAP hydrochloride (CAS 1269619-57-9 as salt): 100 mg/mL in DMSO (185.85 mM); hygroscopic — use freshly opened DMSO
Comparator Or Baseline	C12-iE-DAP free form (lyophilized): ~1 mg/mL in DMSO (approximately 2 mM)
Quantified Difference	Approximately 100-fold higher DMSO solubility for the hydrochloride salt (100 mg/mL vs ~1 mg/mL)
Conditions	In vitro DMSO solubility specification per manufacturer (MedChemExpress and InvivoGen product datasheets)

Why This Matters

Investigators requiring high-concentration C12-iE-DAP stocks (e.g., for in vivo formulation, microinjection, or minimal-dilution protocols) should procure the hydrochloride salt to avoid DMSO solubility limitations that would constrain experimental design with the free form.

• [1] InvivoGen. C12-iE-DAP — NOD1 Agonist Product Page. Solubility: '1 mg/ml in DMSO (or methanol).' Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source

NOD1 Selectivity Without NOD2 Cross-Activation

C12-iE-DAP is described as a 'highly selective NOD1 ligand' [1], and this selectivity has been experimentally confirmed in bone marrow-derived macrophages (BMDMs), which did not respond to C12-iE-DAP stimulation — consistent with the known expression pattern where BMDMs predominantly signal through NOD2 rather than NOD1 [2]. This receptor specificity distinguishes C12-iE-DAP from dual NOD1/NOD2 agonists such as M-Tri DAP, which activates both receptors, and from NOD2-selective ligands such as MDP and L18-MDP [3]. The practical implication is that C12-iE-DAP can be used to attribute a biological response specifically to NOD1 without confounding NOD2 co-activation, which is essential for pathway dissection and target validation studies.

NOD1 Selectivity

Supporting evidence

No response in BMDMs (NOD2-predominant signaling)

Enables NOD1-specific pathway attribution without NOD2 cross-talk

Contrasts with dual agonists such as M-Tri DAP

Evidence Dimension	Receptor selectivity (NOD1 vs NOD2 activation) in primary cell assays
Target Compound Data	C12-iE-DAP: activates NOD1; no response in BMDMs (which signal via NOD2); selective NOD1 ligand phenotype
Comparator Or Baseline	M-Tri DAP (dual NOD1/NOD2 agonist); MDP and L18-MDP (NOD2-selective agonists); FK565 (NOD1-selective, used preferentially in vivo)
Quantified Difference	Qualitative selectivity confirmed by absence of response in BMDMs; NOD1/NOD2 discrimination not reported as a numerical selectivity ratio but validated across multiple independent studies
Conditions	BMDMs from wild-type mice and Nod1/2−/− mice; IL-6 secretion measured by ELISA; C12-iE-DAP stimulation under standard culture conditions

Why This Matters

For mechanistic studies requiring unambiguous attribution of downstream signaling to NOD1 without NOD2 cross-talk, C12-iE-DAP provides receptor-level specificity that dual agonists cannot match, reducing the need for genetic knockout controls in preliminary screening.

• [1] Jiang Y et al. (2020) Activation of the pattern recognition receptor NOD1 augments colon cancer metastasis. Protein Cell 11(3):187-201. States: 'C12-iE-DAP, a highly selective NOD1 ligand derived from gram-negative bacteria, was used to activate NOD1.' View Source
• [2] Keestra-Gounder AM et al. (2016) Extended Data Figure 2: Only the pro-inflammatory arm of the UPR requires NOD1 and NOD2. Nature. 'BMDMs did not respond to stimulation with a canonical NOD1 ligand (C12-iE-DAP).' View Source
• [3] InvivoGen. NOD1/2 Agonist Kit Technical Datasheet (Catalog # tlrl-nodkit2). Lists comparative specificity: C12-iE-DAP (NOD1-specific), M-Tri DAP (NOD1/NOD2 dual), MDP (NOD2-specific). View Source

C12-iE-DAP Optimal Applications

Human Cell NOD1 Activation In Vitro

C12-iE-DAP is the preferred NOD1 agonist for in vitro mechanistic studies in human cell lines. Its EC50 of 170 nM in HEK-Blue™ NOD1 cells [1] provides a well-calibrated benchmark that enables dose-response experiments in the nanomolar range, with the 100- to 1000-fold potency gain over non-acylated iE-DAP [2] ensuring sufficient intracellular NOD1 engagement at low micromolar concentrations without solvent toxicity. The compound's extensive literature precedent in human cell-based NF-κB, MAPK, and cytokine readouts makes it the de facto reference standard for NOD1 pathway interrogation.

Cross-Species NOD1 Pharmacology

For studies requiring parallel assessment of NOD1 activation in both human and murine systems, C12-iE-DAP offers a balanced potency profile. While C14-Tri-LAN-Gly provides ~10-fold greater potency on murine NOD1, its human NOD1 activity is comparable to C12-iE-DAP [1]. Investigators conducting cross-species translational experiments (e.g., validating a human cell-based finding in a mouse model) benefit from using a single agonist with well-documented activity on both receptors, simplifying dose normalization and enabling direct data comparison across species.

NOD1-Specific Pathway Dissection

C12-iE-DAP is the appropriate ligand for experiments where NOD1-specific signaling must be distinguished from NOD2-mediated effects. Its failure to activate BMDMs — which signal predominantly through NOD2 [1] — provides functional evidence of NOD1 selectivity. This contrasts with dual agonists like M-Tri DAP, which activate both NOD1 and NOD2 [2]. Researchers investigating NOD1-specific roles in inflammatory cytokine production, cell migration, or cancer metastasis should select C12-iE-DAP to avoid confounding NOD2 co-activation, thereby strengthening the mechanistic attribution of observed phenotypes.

High-Concentration Dosing with Hydrochloride Salt

For experimental protocols demanding concentrated stock solutions — including in vivo intraperitoneal or intravenous dosing, microinjection, or organoid stimulation with minimal solvent carryover — the C12-iE-DAP hydrochloride salt should be specifically procured. With 100 mg/mL DMSO solubility (185.85 mM) [1] versus ~1 mg/mL for the free form [2], the hydrochloride salt enables preparation of high-molarity stocks that minimize DMSO exposure to cells or animals. Procurement specifications should explicitly request the hydrochloride salt (CAS referenced as salt form) and verify the Certificate of Analysis for salt identity and purity.

Application

Selection Property

Validation Focus

Human cell-based NOD1 pathway studies

NOD1-selectivity and lauroyl chain for membrane permeability

NF-κB and cytokine readouts; EC50 benchmark (170 nM reported)

Cross-species NOD1 pharmacology

Balanced human/murine NOD1 activation profile

Comparable receptor engagement across species; review murine potency requirements

NOD1-specific signaling dissection

Functional NOD1 selectivity confirmed in NOD2-predominant cells

Exclusion of NOD2 co-activation; cytokine and migration endpoint interpretation

High-concentration dosing protocols

Hydrochloride salt form with 100 mg/mL DMSO solubility

Minimal DMSO carryover; stock molarity verification for in vivo or microinjection

• [1] Guzelj S, Jakopin Ž (2022) Nucleotide-Binding Oligomerization Domain 1/Toll-Like Receptor 4 Co-Engagement Promotes Non-Specific Immune Response Against K562 Cancer Cells. Front Pharmacol 13:920928. Table 1. View Source
• [2] InvivoGen. C12-iE-DAP — NOD1 Agonist Product Page. Available at: https://www.invivogen.com/c12-ie-dap (accessed 2026). View Source